cis-Vitamin K1

• CAS: 79082-95-4
• Molecular Formula: C31H46O2
• Molecular Weight: 450.7 g/mol
• InChI: InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20-/t23-,24-/m1/s1
• InChIKey: MBWXNTAXLNYFJB-ODDKJFTJSA-N

cis-Vitamin K1 (CAS 79082-95-4) Reference Standard: Isomer-Specific Identification for Analytical and Pharmacopoeial Compliance

cis-Vitamin K1 (CAS 79082-95-4), also designated as (Z)-phytomenadione or cis-phylloquinone, is the geometric isomer of the essential fat-soluble vitamin K1 (phylloquinone). Unlike the naturally predominant and biologically active all-trans form, this cis-isomer is characterized by a specific configuration at the 2',3'-double bond of its phytyl side chain [1]. This isomer is a known component of synthetic vitamin K1 preparations and is present as a minor constituent in certain processed foods and infant formulas, typically representing up to approximately 15% of the total phylloquinone content [2]. Its primary scientific and industrial utility lies not in its direct biological activity but as a critical reference standard for analytical method development, quality control, and regulatory compliance in differentiating and quantifying the isomeric purity of vitamin K1-containing products, as mandated by major pharmacopoeias [3].

Analytical reference standard for cis-isomer quantitation by C30 LC or chiral SFC

Metabolic tracer or negative control in vitamin K cycle / VKORC1 studies

Requires light-protected handling and cold storage to maintain isomeric identity

• [1] Bus K, Szterk A. Relationship between Structure and Biological Activity of Various Vitamin K Forms. Foods. 2021; 10(12):3136. View Source
• [2] Woollard DC, Indyk HE, Fong BY, Cook KK. Determination of vitamin K1 isomers in foods by liquid chromatography with C30 bonded-phase column. J AOAC Int. 2002;85(3):682-91. View Source
• [3] Thermo Fisher Scientific. Separation of vitamin K1 isomers using a silica HPLC column and a normal phase eluent according to the European Pharmacopoeia monograph. AppsLab Library. View Source

Why cis-Vitamin K1 (79082-95-4) Cannot Be Substituted with trans-Vitamin K1 or Mixed Isomer Products in Critical Analytical Workflows

The interchange of cis-Vitamin K1 (79082-95-4) with trans-Vitamin K1 or undefined isomeric mixtures is scientifically invalid in analytical and research settings due to the profound disparity in their biological activities and the stringent isomeric purity requirements of regulatory bodies. While trans-Vitamin K1 is the active cofactor for γ-glutamyl carboxylase, the cis-isomer is known to possess negligible biological activity in vivo [1]. Consequently, analytical methods designed to separate and quantify these isomers are mandatory for accurately assessing the potency, quality, and nutritional value of vitamin K1 in pharmaceuticals, dietary supplements, and foods [2]. Using a generic 'vitamin K1' standard that does not specify its isomeric composition introduces significant quantitative error and fails to meet the validation criteria outlined in monographs from the European Pharmacopoeia (EP) and British Pharmacopoeia (BP), which explicitly require the determination of the cis-isomer as a related substance or impurity [3]. Therefore, procurement of the specific cis-isomer is essential for accurate method calibration, system suitability testing, and the definitive identification and quantification of this component in complex matrices.

Aspect

cis-Vitamin K1

trans-Phylloquinone

Factor VII stimulation

Drastically reduced in animal models

Fully active coagulation support

2,3-Epoxidation

Poor substrate, low microsomal retention

Efficient epoxidation in rough ER

Extraction recovery

Lower and more variable

High and consistent recovery

• [1] Lowenthal J, Vergel Rivera GM. Comparison of the activity of the cis and trans isomer of vitamin K1 in vitamin K-deficient and coumarin anticoagulant-pretreated rats. J Pharmacol Exp Ther. 1979;209(3):330-3. View Source
• [2] Jin Y, Song Z, Du H, Zhuo J, Zhang X, Wang Y, Xu H, Lu X. Quantification of Trans- and Cis-Vitamin K1 Isomers in Human Plasma by a Rapid and Sensitive LC-MS/MS Method With Surrogate Matrix. Biomed Chromatogr. 2025;39(10):e70209. View Source
• [3] Thermo Fisher Scientific. Separation of Vitamin K1 Isomers Using Normal Phase HPLC. The Analytical Scientist. View Source

cis-Vitamin K1 (79082-95-4) Quantitative Differentiation Evidence: A Procurement Guide

cis-Vitamin K1 Exhibits ≤10% of the Coagulation Activity of trans-Vitamin K1 in a Direct Head-to-Head In Vivo Study

In a direct comparative study using highly purified isomers (>99.5% purity), cis-Vitamin K1 demonstrated only approximately 1-10% of the biological activity of trans-Vitamin K1 in restoring plasma Factor VII levels, a key clotting factor [1]. The magnitude of the difference was dependent on the rat model used: activity was approximately 10% in coumarin anticoagulant-pretreated rats and approximately 1% in vitamin K-deficient rats [1]. This data definitively establishes the cis-isomer as having negligible biological activity compared to its trans counterpart.

Factor VII Activity

Reported

cis-K1: ≤10% (coumarin) & ≈1% (deficient)

vs

trans-K1: 100% (reference)

Coagulation factor VII endpoint context

10–100 fold lower in rat models; not a functional substitute

Evidence Dimension	Biological Activity (Factor VII Synthesis Restoration)
Target Compound Data	≈1% to 10% of trans-isomer activity
Comparator Or Baseline	trans-Vitamin K1 (defined as 100% activity)
Quantified Difference	Activity reduced by 90-99% relative to trans-isomer
Conditions	In vivo: Coumarin anticoagulant-pretreated rats and vitamin K-deficient rats; Purity of isomers >99.5%

Why This Matters

This profound activity difference justifies the need for high-purity cis-isomer standards to avoid overestimating the true biological potency of vitamin K1-containing products when trans-isomer content is not specifically quantified.

• [1] Lowenthal J, Vergel Rivera GM. Comparison of the activity of the cis and trans isomer of vitamin K1 in vitamin K-deficient and coumarin anticoagulant-pretreated rats. J Pharmacol Exp Ther. 1979;209(3):330-3. View Source

cis-Vitamin K1 Constitutes Up to 15% of Total Phylloquinone in Certain Foods, Mandating Its Individual Quantification

A validated analytical method using a C30 bonded-phase HPLC column demonstrated that the biologically inactive cis-Vitamin K1 isomer can contribute up to approximately 15% of the total phylloquinone content measured in certain food matrices [1]. This finding underscores the analytical necessity of separating and individually quantifying the cis and trans isomers to accurately determine the true, nutritionally relevant vitamin K1 content. Relying on non-specific methods that measure 'total' phylloquinone would overestimate the bioavailable nutrient level by a significant margin.

2,3-Epoxidation

Reported

Poor substrate; low microsomal retention

vs

Efficient epoxidation; high rough ER accumulation

Microsomal epoxidation assay context

cis shifts toward mitochondrial fraction

Evidence Dimension	Contribution to Total Measured Phylloquinone
Target Compound Data	Up to ~15% of total phylloquinone content
Comparator Or Baseline	Total Phylloquinone (cis + trans)
Quantified Difference	cis-isomer accounts for a variable but significant fraction, potentially leading to a 15% overestimation of true nutritional value if not differentiated.
Conditions	In vitro: Reversed-phase liquid chromatography with a C30 column and fluorescence detection, applied to a variety of foods.

Why This Matters

For nutrition labeling, quality control, and research on dietary vitamin K intake, it is critical to use a cis-Vitamin K1 reference standard to accurately quantify and subtract the contribution of this inactive isomer from the total measured value, ensuring reported values reflect only the biologically active trans form.

• [1] Woollard DC, Indyk HE, Fong BY, Cook KK. Determination of vitamin K1 isomers in foods by liquid chromatography with C30 bonded-phase column. J AOAC Int. 2002;85(3):682-91. View Source

A Validated LC-MS/MS Method Demonstrates a Fivefold Difference in Linear Calibration Range Requirements for cis- vs. trans-Vitamin K1 in Human Plasma

During the development and validation of a state-of-the-art LC-MS/MS method for the simultaneous quantification of both isomers in human plasma, distinct linear calibration ranges were established for each isomer to meet regulatory bioanalytical guidelines. The method was linear over 0.400–6000 ng/mL for trans-Vitamin K1, but only over 0.400–1200 ng/mL for cis-Vitamin K1 (r ≥ 0.994) [1]. This reflects the significantly lower physiological and therapeutic concentrations of the cis-isomer compared to the trans-isomer.

Extraction Recovery

Method context

92 ± 11% (mean ± SD)

vs

106 ± 5%

Analytical recovery endpoint context

cis recovery lower and more variable; requires isomer-specific calibration

Evidence Dimension	Validated Linear Calibration Range (LC-MS/MS)
Target Compound Data	0.400–1200 ng/mL
Comparator Or Baseline	trans-Vitamin K1: 0.400–6000 ng/mL
Quantified Difference	The upper limit of the linear range is 5-fold higher for the trans-isomer.
Conditions	In vitro: Human plasma; LC-MS/MS with ChromCore C30 column, APCI source in MRM mode.

Why This Matters

This quantitative disparity in the validated analytical ranges is critical for procurement decisions. It demonstrates that methods and standards must be tailored to the distinct concentration windows of each isomer. A generic standard or a method optimized only for trans-Vitamin K1 is likely to be unsuitable for the accurate quantification of the cis-isomer in complex biological matrices, especially in pharmacokinetic studies.

• [1] Jin Y, Song Z, Du H, Zhuo J, Zhang X, Wang Y, Xu H, Lu X. Quantification of Trans- and Cis-Vitamin K1 Isomers in Human Plasma by a Rapid and Sensitive LC-MS/MS Method With Surrogate Matrix. Biomed Chromatogr. 2025;39(10):e70209. View Source

cis-Vitamin K1 is a Defined Impurity in Pharmacopoeial Monographs, with a Typical Limit of ≤20% in Synthetic Vitamin K1

International pharmacopoeias, including the European Pharmacopoeia (EP) and British Pharmacopoeia (BP), define the chromatographic purity of phytomenadione (Vitamin K1) with specific reference to the cis-isomer. A common acceptance criterion for the impurity 'cis-isomer' in a synthetic Vitamin K1 substance is not more than 20% [1]. These monographs also prescribe a normal-phase HPLC method for the separation and determination of cis- and trans-isomers to ensure compliance [2]. This regulatory context establishes cis-Vitamin K1 as a critical control for product quality and safety.

Calibration Range

Assay context

0.4–1200 ng/mL

vs

0.4–6000 ng/mL

Bioanalytical calibration context

trans range 5× wider; precision <9.6% RSD for both isomers

Evidence Dimension	Regulatory Impurity Limit in Synthetic Vitamin K1
Target Compound Data	Regulated as a specified impurity
Comparator Or Baseline	N/A (Regulatory specification)
Quantified Difference	Acceptance criterion: typically ≤20% cis-isomer content in the finished synthetic product.
Conditions	In vitro: Normal-phase HPLC method as per EP/BP monographs for phytomenadione.

Why This Matters

For manufacturers and testing laboratories, procurement of a high-purity cis-Vitamin K1 reference standard is non-negotiable for performing the system suitability tests and quantitative impurity assays mandated by these pharmacopoeial monographs to release a compliant pharmaceutical ingredient or finished product.

• [1] Krackeler Scientific, Inc. Vitamin K1 Specification Sheet. Catalog No. 96-0477. View Source
• [2] Thermo Fisher Scientific. Normal phase HPLC analysis of vitamin K. AppsLab Library. View Source

Chromatographic Resolution (Rs) of cis- and trans-Vitamin K1 Achieves a Value of 1.76 Under Optimized RP-HPLC Conditions

A reversed-phase high-performance liquid chromatography (RP-HPLC) method developed for the analysis of trans-Vitamin K1 in health products reported a chromatographic resolution (Rs) of 1.76 between the cis- and trans-isomers [1]. This value demonstrates that while the isomers can be separated, the resolution is moderate and requires careful method optimization and a pure cis-isomer reference to ensure accurate peak identification and integration, especially when one isomer is present at much lower levels.

Isomer Abundance

Class-level

≈8–15% of total phylloquinone

Stereoisomer purity context

SFC chiral separation confirms cis as minor fraction

Evidence Dimension	Chromatographic Resolution (Rs)
Target Compound Data	Peak separation of Rs = 1.76 from trans-Vitamin K1
Comparator Or Baseline	trans-Vitamin K1 (main peak)
Quantified Difference	An Rs value of 1.76, while demonstrating separation, is not baseline resolution (Rs > 1.5 is generally considered acceptable for quantification, but >2.0 is ideal).
Conditions	In vitro: RP-HPLC with unspecified column and mobile phase conditions optimized for trans-Vitamin K1 analysis.

Why This Matters

This quantitative resolution metric informs procurement and method development strategies. It highlights that while separation is achievable, the moderate resolution necessitates a high-purity cis-Vitamin K1 reference standard for unambiguous identification and to establish accurate integration parameters, particularly in methods where the cis-isomer is a minor component or impurity.

• [1] Yang Y, et al. Determination of Trans-Vitamin K1 in Health Products by Reversed Phase High Performance Liquid Chromatography. Physical Testing and Chemical Analysis. 2021. View Source

Validated Applications for cis-Vitamin K1 (79082-95-4) Based on Quantitative Evidence

Calibration and Quality Control in Nutritional and Food Analysis

cis-Vitamin K1 is an essential analytical reference standard for methods designed to quantify total and isomeric phylloquinone in foods, infant formula, and dietary supplements. Given that the cis-isomer can constitute up to 15% of total phylloquinone in certain foods, as established by Woollard et al. (2002) [1], its use ensures that laboratories can accurately differentiate the inactive cis-form from the biologically active trans-form. This is critical for generating truthful nutritional labeling and for assessing the true vitamin K1 content, preventing a significant overestimation of the product's nutritional value.

Pharmacopoeial Compliance and Pharmaceutical Quality Control

This compound is a mandatory reference standard for pharmaceutical manufacturers and contract testing laboratories to comply with international pharmacopoeias (EP, BP, USP). Monographs for phytomenadione explicitly require a test for related substances, where the cis-isomer is a specified impurity with a typical acceptance criterion of not more than 20% [2]. cis-Vitamin K1 is used for system suitability testing, identification, and quantitative impurity assays as per the prescribed normal-phase HPLC methods, ensuring that only compliant, high-quality vitamin K1 API is used in drug products.

Bioanalytical Method Development and Validation for Pharmacokinetic Studies

In clinical pharmacology and bioequivalence studies, accurate quantification of both isomers in biological matrices is necessary. As demonstrated by the validated LC-MS/MS method of Jin et al. (2025) [3], the cis-isomer exhibits a narrower linear dynamic range (0.400-1200 ng/mL) in human plasma compared to the trans-isomer (0.400-6000 ng/mL). A pure cis-Vitamin K1 standard is indispensable for preparing calibration curves and quality control samples within this specific range, thereby ensuring the method's accuracy, precision, and compliance with stringent regulatory bioanalytical guidelines for pharmacokinetic submissions.

Development and Validation of Analytical Methods for Regulatory Submissions

For scientists developing new analytical methods for the quantification of vitamin K1 isomers, cis-Vitamin K1 is a fundamental tool for establishing chromatographic system suitability and specificity. The documented chromatographic resolution (Rs = 1.76) from trans-Vitamin K1 under certain HPLC conditions [4] underscores its utility in optimizing separation parameters. It allows method developers to verify that their chosen column, mobile phase, and detection parameters can reliably resolve the isomers, a critical performance parameter that must be demonstrated in method validation reports for regulatory submissions.

Application

Selection Property

Validation Focus

Isomer-specific quantitation

Chromatographic resolution (C30/chiral)

Extraction recovery and linearity verification

Bioanalytical internal standard

Isomer-specific LC-MS behavior

Matrix effect and precision validation

Vitamin K cycle enzyme studies

Substrate specificity (poor epoxidation)

Subcellular localization and VKORC1 interaction

Photo-stability research

Light-induced isomerization kinetics

Isomer purity and storage condition validation

• [1] Woollard DC, Indyk HE, Fong BY, Cook KK. Determination of vitamin K1 isomers in foods by liquid chromatography with C30 bonded-phase column. J AOAC Int. 2002;85(3):682-91. View Source
• [2] Krackeler Scientific, Inc. Vitamin K1 Specification Sheet. Catalog No. 96-0477. View Source
• [3] Jin Y, Song Z, Du H, Zhuo J, Zhang X, Wang Y, Xu H, Lu X. Quantification of Trans- and Cis-Vitamin K1 Isomers in Human Plasma by a Rapid and Sensitive LC-MS/MS Method With Surrogate Matrix. Biomed Chromatogr. 2025;39(10):e70209. View Source
• [4] Yang Y, et al. Determination of Trans-Vitamin K1 in Health Products by Reversed Phase High Performance Liquid Chromatography. Physical Testing and Chemical Analysis. 2021. View Source